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Compound of Interest

Compound Name: Triisopropylsilane

Cat. No.: B1312306

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for
Triisopropylsilane (TIPS), a versatile organosilane reagent frequently utilized in organic
synthesis, particularly in peptide and nucleoside chemistry as a reducing agent and a sterically
hindered protecting group. Due to its flammable and reactive nature, a thorough understanding
of its properties and adherence to strict safety protocols are imperative for its safe use in a
laboratory setting.

Chemical and Physical Properties

Triisopropylsilane is a colorless liquid with a distinct odor. Its key physical and chemical
properties are summarized in the table below for easy reference.[1][2] This data is crucial for
understanding its behavior under various laboratory conditions and for implementing
appropriate safety measures.
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Property Value

Chemical Formula CoH22Si

Molecular Weight 158.36 g/mol

Appearance Colorless liquid

Boiling Point 84-86 °C @ 35 mmHg

Flash Point 37 °C (98.6 °F)

Density 0.773 g/mL at 25 °C

Solubility Insoluble in water; soluble in nonpolar solvents.
Vapor Pressure No data available

Autoignition Temperature No data available

Note: The provided data is a compilation from various sources and should be used for
guidance. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier for
the most accurate information.

Hazard Identification and Mitigation

Triisopropylsilane is classified as a flammable liquid and can cause skin and eye irritation.[2]
It is also moisture-sensitive and can react with water and other protic solvents.[1] The primary
hazards and their corresponding mitigation strategies are outlined below.
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Mitigation Strategies

Work in a well-ventilated fume hood

Ventilation

Use spark-proof equipment
and ground containers

Ignition Source Control

Flammable Liquid Storage
Store in a cool, dry place
away from ignition sources
Storage

|

Moisture Sensitive

Handle under inert atmosphere
(e.g., Argon, Nitrogen)

Inert Atmosphere

\/

Skin & Eye Irritant

Reacts with Oxidizing Agents

Personal Protection

Wear appropriate PPE:
- Safety goggles/face shield

- Nitrile or neoprene gloves
- Flame-retardant lab coat

Segregation

Segregate from incompatible materials

Click to download full resolution via product page
Caption: Key hazards of Triisopropylsilane and their mitigation strategies.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Triisopropylsilane to minimize exposure and prevent injuries.
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PPE Category Specification Rationale

) Protects against splashes and
] Chemical safety goggles and a ]
Eye Protection _ vapors that can cause serious
face shield. o
eye Irritation.

o Provides a barrier against skin
Neoprene or nitrile rubber

Hand Protection contact, which can cause
gloves. S
irritation.
Protects the skin from
Flame-retardant lab coat and accidental splashes and

Body Protection ) ) ] ) )
appropriate protective clothing.  provides a layer of protection

in case of fire.

A NIOSH-certified organic

vapor respirator may be Protects against the inhalation
Respiratory Protection required if working outside of a  of vapors, which can cause
fume hood or in poorly respiratory tract irritation.

ventilated areas.

Experimental Protocols and Safe Handling Workflow

The following is a generalized workflow for the safe handling and use of Triisopropylsilane in
a laboratory setting. This should be adapted to the specific requirements of your experimental

procedure.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1312306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Experiment Planning

Preparation:
- Review SDS
- Assemble PPE
- Ensure fume hood is operational
- Prepare inert atmosphere setup

'

Reagent Transfer:
- Use a syringe or cannula under inert gas
- Ground all metal containers to prevent static discharge

:

Reaction Setup:
- Perform reaction in a fume hood
- Maintain inert atmosphere
- Monitor reaction for any exothermic events

:

Quenching:
- Cool the reaction mixture
- Slowly add a suitable quenching agent (e.g., isopropanol, then water) behind a blast shield

:

Workup:
- Perform extractions and washes in the fume hood
- Handle all liquid waste as hazardous

End: Decontamination & Waste Disposal

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Triisopropylsilane.

Detailed Methodologies:
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e Preparation: Before starting any experiment, thoroughly review the Safety Data Sheet (SDS)
for Triisopropylsilane. Ensure that a properly functioning chemical fume hood is available
and that all necessary PPE is worn. If the reaction is moisture-sensitive, prepare a setup that
allows for the maintenance of an inert atmosphere (e.g., using a Schlenk line or a glovebox).

o Reagent Transfer: Triisopropylsilane should be transferred from its storage container to the
reaction vessel under an inert atmosphere to prevent contact with moisture and air.[3] Use a
clean, dry syringe or cannula for the transfer. It is crucial to ground and bond all metal
containers and equipment during transfer to prevent the buildup of static electricity, which
could ignite the flammable vapors.[4]

e Reaction Quenching: Reactions involving Triisopropylsilane, especially those with reactive
intermediates, should be quenched carefully. Cool the reaction vessel to a low temperature
(e.g., 0 °C) before slowly adding a quenching agent. A common procedure involves the slow,
dropwise addition of a less reactive alcohol like isopropanol, followed by the cautious
addition of water. Always perform quenching behind a blast shield.

e Workup and Waste Disposal: All workup procedures, including extractions and washes,
should be conducted in a chemical fume hood. All liquid and solid waste containing
Triisopropylsilane or its byproducts must be treated as hazardous waste and disposed of
according to institutional and local regulations.[3] Do not pour any waste down the drain.

Storage and Incompatibility

Proper storage of Triisopropylsilane is critical to maintaining its stability and preventing
hazardous situations.

» Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,
away from direct sunlight and sources of ignition.[5] The storage area should be a
designated flammables cabinet.

e Incompatible Materials: Triisopropylsilane is incompatible with strong oxidizing agents,
acids, and bases.[5] It can react with moisture to release flammable hydrogen gas.[3] Keep it
segregated from these materials to prevent potentially hazardous reactions.

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Situation

Procedure

Minor Spill

Evacuate the immediate area. Wearing
appropriate PPE, absorb the spill with an inert,
non-combustible material such as vermiculite or
sand.[6] Place the absorbed material into a
sealed container for hazardous waste disposal.

Use non-sparking tools for cleanup.[3]

Major Spill

Evacuate the laboratory and alert emergency
personnel immediately. Do not attempt to clean
up a large spill without specialized training and

equipment.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing.[6] Seek

medical attention.

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6] Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) o o
stopped, give artificial respiration.[6] Seek
medical attention.
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink 2-4 cupfuls of water or milk.[6]

Seek immediate medical attention.

Fire Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire involving Triisopropylsilane.[3] Do not use water directly on the fire, as it
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may react with the silane.

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear. Vapors are heavier than air and may travel to a source of ignition
and flash back.

By adhering to these guidelines, researchers, scientists, and drug development professionals
can safely handle Triisopropylsilane and minimize the risks associated with its use in the
laboratory. Always prioritize safety and consult the specific Safety Data Sheet for the most
current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. dakenchem.com [dakenchem.com]

o 2. Triisopropylsilane | CO9H21Si | CID 6327611 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. gelest.com [gelest.com]

e 4, static.cymitquimica.com [static.cymitquimica.com]

e 5. Introduction to Triisopropylsilane: A Versatile Reagent in Organic Synthesis_Chemicalbook
[chemicalbook.com]

e 6. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Triisopropylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312306#safety-precautions-and-handling-
guidelines-for-triisopropylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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